3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 3-[(1,5-dimethylpyrazol-4-yl)methylamino]propan-1-ol
• InChI: InChI=1S/C9H17N3O/c1-8-9(7-11-12(8)2)6-10-4-3-5-13/h7,10,13H,3-6H2,1-2H3
• InChI Key: ARTPXGZRDBLLSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCCCO

Description

3-{[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol is a pyrazole-derived compound featuring a tertiary amine linker and a terminal hydroxyl group.

Preparation Methods

Method A: Condensation of Hydrazines with β-Dicarbonyls

• Reactants: 1,5-dimethyl-3-oxo-2,3-dihydropyrazole derivatives or analogous precursors.
• Procedure: The hydrazine derivative reacts with methyl acetoacetate or acetylacetone under reflux conditions in ethanol or acetic acid, facilitating cyclization to form the pyrazole ring.
• Conditions: Elevated temperature (around 80-120°C), often with acid or base catalysis.
• Purification: Crystallization or column chromatography.

Method B: Cyclization of Hydrazones

• Reactants: Hydrazones derived from 1,3-dicarbonyl compounds and methyl hydrazine.
• Procedure: Heating hydrazones in ethanol with catalytic acid (e.g., acetic acid) induces ring closure.
• Outcome: Formation of 1,5-dimethylpyrazole derivatives.

Introduction of the Methylmethylamino Group at the Pyrazole 4-Position

The key feature of the target compound is the [(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino substituent. This is typically introduced via nucleophilic substitution or reductive amination.

Method C: N-alkylation of Pyrazole

• Reactants: 1,5-dimethylpyrazole or its derivatives.
• Procedure: The pyrazole core is deprotonated with a strong base such as sodium hydride (NaH) or potassium tert-butoxide in an aprotic solvent like DMF or DMSO.
• Alkylating Agent: 1-chloropropanol or 1-bromopropanol, which introduces the propanol chain.
• Conditions: Reflux at 80-100°C, with inert atmosphere.
• Product: N-alkylated pyrazole with a hydroxymethyl group.

Method D: Reductive Amination

• Reactants: Pyrazole aldehyde or ketone intermediates.
• Procedure: Condensation with methylamine in the presence of a reducing agent such as sodium cyanoborohydride (NaBH3CN).
• Outcome: Formation of the methylmethylamino substituent attached via a methylene bridge at the 4-position.

Functionalization of the Propanol Chain

The propanol chain is attached to the pyrazole core through the amino linkage. This involves:

Method E: Nucleophilic Substitution on Propanol Derivatives

• Reactants: 3-bromopropanol or 3-chloropropanol derivatives.
• Procedure: The amino group on the pyrazole reacts with the halogenated propanol under basic conditions (e.g., K2CO3 in DMF).
• Conditions: Reflux at 80°C, with stirring.
• Purification: Crystallization or chromatography.

Method F: Reductive Amination for Chain Extension

• Reactants: Pyrazole amino intermediates with aldehyde or ketone functionalities.
• Procedure: Reductive amination with formaldehyde or other aldehyde derivatives, followed by reduction.
• Outcome: Extended chain with hydroxyl functionality.

Final Purification and Solid-State Formulation

The final compound is purified via recrystallization, column chromatography, or high-vacuum distillation, depending on the physical properties and stability.

• Crystallization: Using solvents like ethanol, methanol, or ethyl acetate.
• Solid Form Control: Crystalline forms such as Form-T 15-3 are obtained by treating the compound with base in organic solvents, followed by acidification and controlled crystallization conditions to ensure solid-state properties relevant for bioavailability and stability.

Data Tables and Research Findings

Step	Reagents	Conditions	Purification	Notes
Pyrazole ring formation	Hydrazine derivatives + β-dicarbonyl	Reflux, 80-120°C	Crystallization	Core structure synthesis
Methylmethylamino introduction	Pyrazole + halogenated propanol	Reflux, inert atmosphere	Column chromatography	Attaches amino chain
Chain extension	Halogenated alcohols + amines	Reflux, base catalysis	Crystallization	Chain functionalization
Solid-state form production	Organic solvent + acid/base treatment	Controlled crystallization	Recrystallization	Ensures solid form stability

Research Discoveries and Innovations

• Novel Routes: Recent patents describe synthesis routes that avoid high solvent consumption, high energy input, and complex purification steps, making industrial-scale synthesis feasible.
• Solid Form Optimization: The crystalline form T 15-3 is produced via treatment with base and subsequent acidification, which influences bioavailability and stability.
• Reaction Conditions: Elevated temperature, organic solvents like DMSO, DMF, and ethanol are common, with purification often involving chromatography or recrystallization.

Chemical Reactions Analysis

3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The pyrazole ring can interact with enzymes and receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to understand its full potential .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural homology with pyrazole-based molecules listed in , such as 3-(3-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]carbamoyl)-1H-pyrazol-1-yl)propanoic acid (CAS: 1006476-26-1). Key differences include:

• Functional groups: The target compound has an amino-propanol side chain, whereas the analogue features a carbamoyl-propanoic acid group.
• Molecular weight : The analogue has a molecular weight of 259.27 g/mol, while the target compound’s theoretical molecular weight (calculated from its formula) is approximately 227.29 g/mol (C₁₀H₁₈N₃O).

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups
Target compound	C₁₀H₁₈N₃O	~227.29	Hydroxyl, tertiary amine
3-(3-[(1,5-Dimethylpyrazol-4-yl)methyl]carbamoyl)-propanoic acid	C₁₂H₁₇F₂N₃O₄S	259.27	Carboxylic acid, carbamoyl

Physicochemical Properties

• However, the carboxylic acid’s higher acidity (pKa ~2-3) enables stronger hydrogen bonds compared to the hydroxyl group (pKa ~15-16) .
• Solubility: The propanolamine side chain likely enhances water solubility relative to non-polar pyrazole derivatives, though less so than the ionizable carboxylic acid in the analogue.

Hydrogen Bonding and Crystal Packing

highlights the role of hydrogen bonding in molecular aggregation and crystal packing. The target compound’s hydroxyl and amine groups may form intermolecular hydrogen bonds (e.g., O–H···N or N–H···O), leading to distinct crystal lattice patterns compared to analogues with carboxyl groups. For example:

• The carboxylic acid analogue could form cyclic hydrogen-bonded dimers (common in carboxylic acids), whereas the target compound might adopt linear chains or layered structures due to its dual donor/acceptor sites.

Biological Activity

3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol is a chemical compound characterized by its unique pyrazole structure and functional groups, which confer notable biological activities. This compound has gained attention in medicinal chemistry due to its potential applications in treating inflammatory diseases and other health conditions.

Chemical Structure and Properties

The molecular formula of 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol is C$_{10}$H$_{15}$N$_{3}$O, with a molecular weight of approximately 191.23 g/mol. The presence of a pyrazole ring, along with an amino group and an alcohol functional group, enhances its solubility and reactivity, making it a suitable candidate for various pharmacological applications.

Anti-inflammatory Properties

Research indicates that 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol exhibits significant anti-inflammatory activity. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-17 (IL-17) and interferon-gamma (IFN-γ), which are critical in the pathogenesis of autoimmune diseases. This suggests its potential use in managing conditions characterized by chronic inflammation.

Mechanistic Insights

Preliminary studies have explored the compound's interaction with specific biological targets involved in inflammatory pathways. Although detailed mechanistic studies are still required, initial findings suggest that it may modulate immune responses effectively. The unique structural features of the pyrazole core contribute to its pharmacological effects .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals varying biological activities based on slight modifications in their chemical structure. The following table outlines some notable compounds:

Compound Name	Structure	Key Differences
1-{[(3-methyl-1H-pyrazol-4-yl)methyl]amino}-2-methylpropan-2-ol	Structure	Different substitution on the pyrazole ring; potential variations in biological activity.
4-(isoxazol-5-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol	Structure	Contains an isoxazole ring instead of pyrazole; differing reactivity profiles.

These variations highlight the importance of structural modifications in determining the pharmacological properties of pyrazole derivatives.

Study 1: In Vitro Evaluation

In vitro studies conducted on various cell lines demonstrated that 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol significantly reduced the levels of inflammatory markers compared to control groups. The results indicated a dose-dependent response, suggesting that higher concentrations may enhance its therapeutic efficacy .

Study 2: Animal Models

Animal model studies further corroborated the anti-inflammatory effects observed in vitro. Mice treated with this compound showed reduced swelling and inflammation in induced models of arthritis and colitis. These findings support its potential as a therapeutic agent for inflammatory diseases .